Investigation on the photoinduced chemical reaction between p-benzoquinone and tryptophan in homogeneous solution†
Physical Chemistry Chemical Physics Pub Date: 2022-05-25 DOI: 10.1039/D2CP01447E
Abstract
Photoinduced electron transfer (PET) and energy transfer between amino acids and bioquinones have become research hotspots, due to the important roles they play in a physiological environment. However, as classic benzoquinones and amino acids, the reaction mechanism of p-benzoquinone (PBQ) and tryptophan (Trp) is still unclear. In this work, the photoinduced chemical reaction of PBQ and Trp was investigated in homogeneous solution using time-resolved electron paramagnetic resonance and laser flash photolysis techniques. Under photoexcitation at 355 nm, the 3PBQ* produced via intersystem crossing (ISC) in ethylene glycol aqueous (EG-H2O) solution followed by the H-atom transfer (HAT) from EG to 3PBQ* was a significant process in competition with the non-radiative transition of 3PBQ*, which was clearly observed in the transient absorption spectra and chemically induced dynamic electron polarization spectra. When Trp was added into the PBQ/EG-H2O solution, a new decay channel of 3PBQ* was produced that reacted with Trp to form a p-benzoquinone anion radical (PBQ˙−) and a tryptophan cationic radical (Trp˙+), indicating that the photoinduced chemical reaction mechanism was the electron transfer. By fitting the decay dynamic curves, the quenching rate constant of 3PBQ* to Trp in homogeneous solution was determined as 6.8 × 108 M−1 s−1, which was close to the diffusion-controlled rate.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 144409-99-4
